molecular formula C7H6ClO2PS B8462697 2-Chloro-4H-1,3,2-benzodioxaphosphorin 2-sulfide CAS No. 66084-67-1

2-Chloro-4H-1,3,2-benzodioxaphosphorin 2-sulfide

Cat. No.: B8462697
CAS No.: 66084-67-1
M. Wt: 220.61 g/mol
InChI Key: IKKSJWQXCUWYKR-UHFFFAOYSA-N
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Description

2-Chloro-4H-1,3,2-benzodioxaphosphorin 2-sulfide is a useful research compound. Its molecular formula is C7H6ClO2PS and its molecular weight is 220.61 g/mol. The purity is usually 95%.
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Properties

CAS No.

66084-67-1

Molecular Formula

C7H6ClO2PS

Molecular Weight

220.61 g/mol

IUPAC Name

2-chloro-2-sulfanylidene-4H-1,3,2λ5-benzodioxaphosphinine

InChI

InChI=1S/C7H6ClO2PS/c8-11(12)9-5-6-3-1-2-4-7(6)10-11/h1-4H,5H2

InChI Key

IKKSJWQXCUWYKR-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC=CC=C2OP(=S)(O1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a three-necked, 500 ml flask were placed 31 g (0.25 mole) o-hydroxybenzyl alcohol, 56 g (1.0 moles) calcium oxide, a catalytic amount (0.1 g) of acridine, and 600 ml of benzene. To this reaction mixture was added 46.5 g (0.275 mole) of thiophosphoryl trichloride, dropwise, over a period of 120 minutes with stirring. The temperature was maintained at 22° C by use of a water bath. After the addition of the thiophosphoryl trichloride the mixture was stirred overnight. The mixture was then filtered, the solids washed with four equal portions of benzene (total of 200 ml) and the washings combined with the filtrate. The filtrate was then washed with two equal portions of a 5 percent aqueous bicarbonate solution (total of 100 ml), dried over sodium sulfate, filtered, and the volatiles removed under reduced pressure. The residue crystallized, affording 39 g (71%) pf 2-chloro-4H-1,3,2-benzodioxaphosphorin-2-sulfide, m.p.=44°-45° C. Analysis: %Cl, 16.12 (calculated); 16.42 (Found).
Quantity
31 g
Type
reactant
Reaction Step One
Quantity
56 g
Type
reactant
Reaction Step Two
Quantity
0.1 g
Type
reactant
Reaction Step Three
Quantity
46.5 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
600 mL
Type
solvent
Reaction Step Six

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